A novel diarylethene-based fluorescent “turn-on” sensor for the selective detection of Mg2+†
RSC Advances Pub Date: 2019-02-19 DOI: 10.1039/C8RA10470K
Abstract
A new photochromic diarylethene derivative with a 4-methylphenol unit has been designed and synthesized. It displayed distinct photochromism and fluorescent ‘‘turn on’’ features to Mg2+ in acetonitrile solution. With the addition of Mg2+, there was an obvious increase of fluorescent emission intensity at 552 nm, accompanied by a clear change of fluorescent color from dark purple to green. Meantime, the 1 : 1 stoichiometry between the derivative and Mg2+ was verified by Job's plot and HRMS. Furthermore, the sensor was successfully applied in the detection of Mg2+ in practical samples. Moreover, based on the multiple-responsive fluorescence switching behaviors, it also could be used to construct a molecular logic circuit with UV/vis lights and Mg2+/EDTA as input signals and the emission at 552 nm as the output signal.
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